![molecular formula C22H25ClFN3O2S2 B2456474 2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)acetamide hydrochloride CAS No. 1327522-26-8](/img/structure/B2456474.png)
2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClFN3O2S2 and its molecular weight is 482.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Src Kinase Inhibitory and Anticancer Activities Thiazolyl N-benzyl-substituted acetamide derivatives, including compounds similar to the specified chemical structure, have been synthesized and evaluated for their Src kinase inhibitory activities. These compounds, by inhibiting the Src kinase, show potential in treating cancers like human colon carcinoma, breast carcinoma, and leukemia. The research suggests that modifications in the thiazole and benzyl groups can significantly affect the compounds' inhibitory and anticancer effectiveness (Fallah-Tafti et al., 2011).
Cytotoxic Activities Further studies on sulfonamide derivatives incorporating the thiazole and benzothiazole rings have demonstrated considerable cytotoxic activity against breast and colon cancer cell lines. These findings highlight the potential of these compounds in developing new cancer treatments by targeting specific cell lines with enhanced efficacy (Ghorab et al., 2015).
Anti-inflammatory Activity Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has uncovered significant anti-inflammatory activity among several derivatives. This suggests a potential avenue for developing new anti-inflammatory agents based on the core structure of the specified compound (Sunder & Maleraju, 2013).
Antimycobacterial Activity The synthesis and evaluation of fluorinated benzothiazolo imidazole compounds have shown promising antimycobacterial activity. These compounds offer a new direction for antimycobacterial drug development, highlighting the versatile therapeutic potential of fluorinated benzothiazoles (Sathe et al., 2011).
Metabolic Stability and PI3K/mTOR Inhibition Investigations into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the development of compounds with improved metabolic stability. These findings are crucial for advancing the development of PI3K/mTOR inhibitors with potential applications in cancer therapy (Stec et al., 2011).
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O2S2.ClH/c1-29-18-3-2-4-19-21(18)24-22(30-19)26(10-9-25-11-13-28-14-12-25)20(27)15-16-5-7-17(23)8-6-16;/h2-8H,9-15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPXZDPZVDIFQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC2=C1N=C(S2)N(CCN3CCOCC3)C(=O)CC4=CC=C(C=C4)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25ClFN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.